ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[(4-fluorobenzoyl)amino]-4-(2-methylpropyl)thiophene-3-carboxylate
• InChI: InChI=1S/C18H20FNO3S/c1-4-23-18(22)15-13(9-11(2)3)10-24-17(15)20-16(21)12-5-7-14(19)8-6-12/h5-8,10-11H,4,9H2,1-3H3,(H,20,21)
• InChI Key: KRHHKSKIFCXGFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1CC(C)C)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H20FNO3S
• Molecular Weight: 349.4 g/mol

Description

Ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate, also known as LJH685, is a small molecule inhibitor that has been developed for potential use in cancer treatment. This compound has shown promising results in preclinical studies, and further research is being conducted to determine its efficacy and safety in humans.

Mechanism of Action

Ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate works by inhibiting the activity of a protein called bromodomain-containing protein 4 (BRD4), which is involved in the regulation of gene expression. By inhibiting BRD4, ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate prevents the expression of genes that are essential for cancer cell growth and survival.
Biochemical and Physiological Effects
ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate has been shown to have a selective inhibitory effect on cancer cells, with minimal effects on normal cells. This selectivity is due to the high expression of BRD4 in cancer cells compared to normal cells. In addition, ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate has been shown to induce apoptosis (cell death) in cancer cells, which is an important mechanism of action for cancer treatments.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate is its selectivity for cancer cells, which makes it a promising candidate for cancer treatment. However, one limitation is that ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate has not yet been tested in humans, so its safety and efficacy in humans is not yet known.

Future Directions

Future research on ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate could include clinical trials to determine its safety and efficacy in humans, as well as studies to optimize its dosing and administration. In addition, further studies could be conducted to investigate the potential of ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate in combination with other cancer treatments, as well as its potential for use in other diseases.

Synthesis Methods

The synthesis of ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate involves several steps, including the reaction of 4-fluorobenzoyl chloride with isobutylamine to form 4-fluorobenzoylisobutylamine. This intermediate is then reacted with ethyl 3-thiophenecarboxylate to form ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate. The synthesis process has been optimized to yield a high purity product with good yields.

Scientific Research Applications

Ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate has been the subject of several preclinical studies, which have demonstrated its potential as a cancer treatment. These studies have shown that ethyl 2-[(4-fluorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylate inhibits the growth of cancer cells in vitro and in vivo, and has synergistic effects when used in combination with other cancer treatments.